Cas no 18326-27-7 (2-(2-Hydroxypropionylamino)benzamide)

• Product Name: 2-(2-Hydroxypropionylamino)benzamide
• CAS No: 18326-27-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 3351794
• Update Time: 2025-06-11

2-(2-Hydroxypropionylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 2-[(2-HYDROXY-1-OXOPROPYL)AMINO]-
• 2-(2-Hydroxypropionylamino)benzamide

• Inchi： 1S/C10H12N2O3/c1-6(13)10(15)12-8-5-3-2-4-7(8)9(11)14/h2-6,13H,1H3,(H2,11,14)(H,12,15)
• InChI Key： GDRIDNGVFSNDEM-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NC(=O)C(O)C

Additional information on 2-(2-Hydroxypropionylamino)benzamide

Comprehensive Overview of 2-(2-Hydroxypropionylamino)benzamide (CAS No. 18326-27-7): Properties, Applications, and Industry Insights

2-(2-Hydroxypropionylamino)benzamide, identified by its CAS number 18326-27-7, is a specialized organic compound with a unique molecular structure that combines a benzamide core with a hydroxypropionylamino side chain. This configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, cosmetic formulations, and specialty chemical synthesis. The compound's hydroxypropionylamino moiety enhances its solubility in polar solvents, while the benzamide backbone contributes to its stability under various conditions.

In recent years, the demand for 2-(2-Hydroxypropionylamino)benzamide has surged due to its potential applications in skincare and anti-aging formulations. Researchers are exploring its role as a precursor for peptide synthesis and its ability to modulate collagen production, aligning with the growing consumer interest in dermocosmetics. Online searches for "hydroxypropionylamino derivatives in cosmetics" and "benzamide-based active ingredients" reflect this trend, highlighting the compound's relevance in modern green chemistry initiatives.

The synthesis of CAS 18326-27-7 typically involves acylation reactions between 2-aminobenzamide and lactic acid derivatives, followed by purification via recrystallization. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for pharmaceutical-grade applications. Industry professionals frequently search for "synthesis optimization of hydroxypropionylamino compounds," underscoring the need for scalable production methods.

Beyond cosmetics, 2-(2-Hydroxypropionylamino)benzamide exhibits promise in nutraceuticals. Its structural similarity to bioactive peptides has prompted studies on its potential antioxidant and anti-inflammatory properties. Queries like "benzamide derivatives for wellness" and "safe excipients in supplements" indicate market interest in multifunctional ingredients that bridge health and beauty sectors.

Regulatory compliance is another focal point for CAS 18326-27-7. The compound is listed in the EC Inventory and complies with REACH regulations, ensuring its suitability for European markets. Manufacturers emphasize "certification of specialty benzamides" in product documentation to address buyer concerns about supply chain transparency—a hot topic in post-pandemic sourcing strategies.

From an environmental standpoint, 2-(2-Hydroxypropionylamino)benzamide aligns with sustainable chemistry principles. Its biodegradability profile and low ecotoxicity make it preferable to traditional petrochemical alternatives. Searches for "eco-friendly amide compounds" and "green synthesis of hydroxy derivatives" correlate with this advantage, particularly among ESG-conscious enterprises.

In analytical applications, the compound serves as a chromatographic reference standard due to its well-defined melting point (205–208°C) and UV absorption characteristics. Laboratories frequently seek "calibration standards for benzamide analysis," reflecting its utility in quality control workflows. Its stability under accelerated storage conditions further supports long-term usability.

Future research directions for 18326-27-7 may explore its drug delivery potential, particularly in transdermal systems. The compound's balanced lipophilicity (logP ~1.2) and hydrogen-bonding capacity position it as a candidate for enhanced bioavailability formulations—a subject gaining traction in "next-generation pharmaceutical excipients" discussions.

To summarize, 2-(2-Hydroxypropionylamino)benzamide (CAS 18326-27-7) represents a versatile compound at the intersection of life sciences and material innovation. Its multifaceted applications, from cosmeceuticals to analytical chemistry, coupled with stringent regulatory adherence, ensure its continued relevance in evolving industrial landscapes.